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Compound of Interest

Compound Name: 3-Chloro-4-nitrophenol

Cat. No.: B188101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Chloro-4-nitrophenol (CAS No. 491-11-

2), a key chemical intermediate. It covers its chemical properties, synthesis protocols,

applications in research and development, and safety information, presented in a format

tailored for scientific and technical audiences.

Chemical Identity and Structure
3-Chloro-4-nitrophenol is an organic compound featuring a phenol ring substituted with a

chlorine atom at the meta-position and a nitro group at the para-position relative to the hydroxyl

group.[1][2]

CAS Number: 491-11-2[1][3][4][5]

Chemical Name: 3-Chloro-4-nitrophenol[1][3][4]

Molecular Formula: C₆H₄ClNO₃[1][3][4]

Synonyms: 2-Chloro-4-hydroxynitrobenzene, Phenol, 3-chloro-4-nitro-[1][4][6]

Chemical Structure:

SMILES: C1=CC(=C(C=C1O)Cl)--INVALID-LINK--[O-][2]
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Physicochemical Properties
The key physical and chemical properties of 3-Chloro-4-nitrophenol are summarized in the

table below. This compound presents as a yellow crystalline solid and is soluble in various

organic solvents but not in water.[7]

Property Value Source

Molecular Weight 173.55 g/mol [3][4][8]

Exact Mass 172.987971 g/mol [8][9][10]

Appearance Yellow crystalline solid [7]

Melting Point 120-121 °C [1]

Boiling Point 330.5 °C at 760 mmHg [1][4]

Density 1.6±0.1 g/cm³ [1]

Solubility
Soluble in alcohol, ether, and

ketones; insoluble in water.
[7]

Spectroscopic Data
Spectroscopic analysis is crucial for structure elucidation and purity assessment.

Comprehensive spectral data for 3-Chloro-4-nitrophenol is available across various

databases.

Spectroscopy Type Availability

¹H NMR Data available in spectral databases.[6]

¹³C NMR Data available in spectral databases.[6][9]

Infrared (IR)
Transmission and Vapor Phase IR spectra are

available.[6][10]

Mass Spectrometry (MS) GC-MS data is available.[6]

UV-Vis Data available in spectral databases.[6]
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Synthesis and Experimental Protocols
3-Chloro-4-nitrophenol is a valuable synthetic intermediate.[7] Several methods for its

preparation have been documented, primarily involving the nitration of a substituted phenol.

This protocol describes a general method for the synthesis of 3-chloro-4-nitrophenol via the

nitration of 3-chlorophenol using a copper(II) nitrate catalyst.[11]

Materials:

3-Chlorophenol

Copper(II) nitrate trihydrate (Cu(NO₃)₂·3H₂O)

Tetrahydrofuran (THF)

Ethyl acetate

Saturated saline solution

Anhydrous magnesium sulfate

Silica gel for column chromatography

Procedure:

A suspension of 3-chlorophenol (1.0 eq) and Cu(NO₃)₂·3H₂O (1.5 eq) in THF is prepared in a

round-bottom flask.[11]

The mixture is stirred magnetically or refluxed at 60 °C for several hours.[11]

Reaction progress is monitored using thin-layer chromatography (TLC).[1]

Upon completion, the solvent is removed under reduced pressure.[11]

The residue is extracted with ethyl acetate (e.g., 3 x 30 mL).[11]

The combined organic phases are washed with a saturated saline solution (5 mL), dried over

anhydrous magnesium sulfate, and then concentrated under reduced pressure.[11]
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The resulting crude product is purified by column chromatography on silica gel to yield the

target compound, 3-chloro-4-nitrophenol.[11] The reported yields for this type of procedure

range from 67-90%.[11]

The following diagram illustrates the general workflow for the synthesis and purification of 3-
Chloro-4-nitrophenol.
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Caption: General workflow for synthesis and purification of 3-Chloro-4-nitrophenol.

Applications in Research and Drug Development
3-Chloro-4-nitrophenol serves as a crucial building block in the synthesis of more complex

molecules for various applications.

Pharmaceutical Intermediates: It is classified as a pharmaceutical intermediate, indicating its

role in the production of Active Pharmaceutical Ingredients (APIs).[12] It has been

specifically used as a reactant in the synthesis of highly potent dual inhibitors for Bruton's

tyrosine kinase (BTK) and Janus kinase 3 (JAK3), which are targets in immunology and

oncology research.[11]

Chemical Synthesis: Beyond pharmaceuticals, it is an important intermediate for creating

pesticides and dyes.[7]

Other Uses: Due to its antimicrobial properties, it has also been used as a wood

preservative.[7]

Safety and Handling
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Proper handling of 3-Chloro-4-nitrophenol is essential in a laboratory setting. The compound

is considered hazardous, and appropriate safety precautions must be followed.

GHS Hazard Information:

Hazard Class Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed.[1][8][13]

Skin Corrosion/Irritation H315: Causes skin irritation.[8][13]

Serious Eye Damage/Irritation H319: Causes serious eye irritation.[8][13]

STOT, Single Exposure H335: May cause respiratory irritation.[8][13]

Recommended Safety Precautions:

Handling: Use in a well-ventilated area.[13] Avoid formation of dust and contact with skin,

eyes, and clothing.[13][14] Wear suitable protective clothing, including chemical-

impermeable gloves and safety glasses.[13][15]

First Aid:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[13]

On Skin: Wash off immediately with plenty of soap and water.[13][15]

In Eyes: Rinse cautiously with water for several minutes.[14][15]

If Swallowed: Rinse mouth and call a poison center or doctor for medical advice.[13][15]

Storage: Store in a dry, sealed, and well-ventilated place.[4][13] Keep the container tightly

closed.[13]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local regulations.[13][15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b188101?utm_src=pdf-body
https://www.echemi.com/products/pd180727160422-3-chloro-4-nitrophenol.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-nitrophenol
https://www.echemi.com/sds/3-chloro-4-nitrophenol-pd180727160422.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-nitrophenol
https://www.echemi.com/sds/3-chloro-4-nitrophenol-pd180727160422.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-nitrophenol
https://www.echemi.com/sds/3-chloro-4-nitrophenol-pd180727160422.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-nitrophenol
https://www.echemi.com/sds/3-chloro-4-nitrophenol-pd180727160422.html
https://www.echemi.com/sds/3-chloro-4-nitrophenol-pd180727160422.html
https://www.echemi.com/sds/3-chloro-4-nitrophenol-pd180727160422.html
https://www.fishersci.com/store/msds?partNumber=AAH6676606&productDescription=2-AMINO-6-CHLRO-4-NTROPHENO+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/3-chloro-4-nitrophenol-pd180727160422.html
https://www.fishersci.com/store/msds?partNumber=AC109720500&productDescription=2-CHLORO-4-NITROPHENOL+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/3-chloro-4-nitrophenol-pd180727160422.html
https://www.echemi.com/sds/3-chloro-4-nitrophenol-pd180727160422.html
https://www.fishersci.com/store/msds?partNumber=AC109720500&productDescription=2-CHLORO-4-NITROPHENOL+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6676606&productDescription=2-AMINO-6-CHLRO-4-NTROPHENO+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109720500&productDescription=2-CHLORO-4-NITROPHENOL+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/3-chloro-4-nitrophenol-pd180727160422.html
https://www.fishersci.com/store/msds?partNumber=AC109720500&productDescription=2-CHLORO-4-NITROPHENOL+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.synblock.com/product/491-11-2.html?PageSpeed=noscript
https://www.echemi.com/sds/3-chloro-4-nitrophenol-pd180727160422.html
https://www.echemi.com/sds/3-chloro-4-nitrophenol-pd180727160422.html
https://www.echemi.com/sds/3-chloro-4-nitrophenol-pd180727160422.html
https://www.fishersci.com/store/msds?partNumber=AC109720500&productDescription=2-CHLORO-4-NITROPHENOL+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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